Cas no 909366-62-7 (2-{3-(Tetrahydro-2-furanylmethoxy)anilino-carbonyl}benzoic Acid)

• Product Name: 2-{3-(Tetrahydro-2-furanylmethoxy)anilino-carbonyl}benzoic Acid
• CAS No: 909366-62-7
• MF: C₁₉H₁₉NO₅
• MW: 341.357865571976
• MDL: MFCD08585504
• CID: 1079116
• Update Time: 2025-05-23

2-{3-(Tetrahydro-2-furanylmethoxy)anilino-carbonyl}benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-{[3-(Tetrahydro-2-furanylmethoxy)anilino]-carbonyl}benzoic acid
• 2-{3-(Tetrahydro-2-furanylmethoxy)anilino-carbonyl}benzoic Acid

• MDL： MFCD08585504
• Inchi： 1S/C19H19NO5/c21-18(16-8-1-2-9-17(16)19(22)23)20-13-5-3-6-14(11-13)25-12-15-7-4-10-24-15/h1-3,5-6,8-9,11,15H,4,7,10,12H2,(H,20,21)(H,22,23)
• InChI Key： HQUSBJMZYXBBOH-UHFFFAOYSA-N
• SMILES： O1CCCC1COC1C=CC=C(C=1)NC(C1C=CC=CC=1C(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 7

2-{3-(Tetrahydro-2-furanylmethoxy)anilino-carbonyl}benzoic Acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 2-{3-(Tetrahydro-2-furanylmethoxy)anilino-carbonyl}benzoic Acid

2-{3-(Tetrahydro-2-furanylmethoxy)anilino-carbonyl}benzoic Acid: A Comprehensive Overview

2-{3-(Tetrahydro-2-furanylmethoxy)anilino-carbonyl}benzoic Acid (CAS No. 909366-62-7) is a complex organic compound with a unique structure that combines elements of aromaticity, ether functionality, and carboxylic acid groups. This compound has garnered attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule's structure, which includes a tetrahydrofuran ring, an anilino group, and a benzoic acid moiety, makes it a versatile building block for further chemical modifications and functionalization.

The synthesis of 2-{3-(Tetrahydro-2-furanylmethoxy)anilino-carbonyl}benzoic Acid involves a series of well-established organic reactions, including nucleophilic aromatic substitution, Friedel-Crafts acylation, and oxidation processes. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. Recent studies have focused on green chemistry approaches, such as using microwave-assisted synthesis or catalytic systems, to reduce environmental impact while maintaining high product quality.

One of the most promising applications of this compound lies in its potential as a precursor for bioactive molecules. The presence of the tetrahydrofuran ring introduces a degree of flexibility and hydrophilicity to the molecule, which can enhance its pharmacokinetic properties. For instance, derivatives of 2-{3-(Tetrahydro-2-furanylmethoxy)anilino-carbonyl}benzoic Acid have shown moderate activity against certain enzymes associated with neurodegenerative diseases, such as acetylcholinesterase (AChE). These findings suggest that the compound could serve as a lead structure for developing novel therapeutic agents.

In addition to its biological applications, 2-{3-(Tetrahydro-2-furanylmethoxy)anilino-carbonyl}benzoic Acid has also been investigated for its role in materials science. The molecule's ability to form self-assembled monolayers (SAMs) on various substrates has been explored for use in nanotechnology and surface modification applications. Recent research has demonstrated that SAMs formed by this compound exhibit excellent stability and wettability properties, making them suitable for use in sensors and electronic devices.

The chemical properties of 2-{3-(Tetrahydro-2-furanylmethoxy)anilino-carbonyl}benzoic Acid are heavily influenced by its structural features. The benzoic acid group imparts acidic characteristics to the molecule, while the anilino group introduces basicity. This dual functionality allows the compound to participate in both acid-base reactions and nucleophilic substitutions, making it a valuable intermediate in organic synthesis.

From an environmental perspective, the degradation pathways of 2-{3-(Tetrahydro-2-furanylmethoxy)anilino-carbonyl}benzoic Acid have been studied under various conditions. Research indicates that the compound undergoes hydrolysis under alkaline conditions to yield simpler aromatic compounds and carboxylic acids. These findings are crucial for assessing the environmental fate of the compound and ensuring its safe use in industrial applications.

In conclusion, 2-{3-(Tetrahydro-2-furanylmethoxy)anilino-carbonyl}benzoic Acid (CAS No. 909366-62-7) is a multifaceted compound with significant potential across diverse scientific domains. Its unique structure enables it to serve as a versatile building block for synthesizing bioactive molecules and advanced materials. As research continues to uncover new applications and optimize synthetic methods, this compound is poised to play an increasingly important role in modern chemistry.